(E)-ethyl 5-(4-(dimethylamino)phenyl)-7-methyl-2-((1-methyl-1H-pyrazol-4-yl)methylene)-3-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate

• IUPAC Name: ethyl (2E)-5-[4-(dimethylamino)phenyl]-7-methyl-2-[(1-methylpyrazol-4-yl)methylidene]-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C23H25N5O3S/c1-6-31-22(30)19-14(2)25-23-28(20(19)16-7-9-17(10-8-16)26(3)4)21(29)18(32-23)11-15-12-24-27(5)13-15/h7-13,20H,6H2,1-5H3/b18-11+
• InChI Key: PJTUVKGLMGLLOR-WOJGMQOQSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)N(C)C)C(=O)C(=CC4=CN(N=C4)C)S2)C
• Isomeric SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)N(C)C)C(=O)/C(=C\C4=CN(N=C4)C)/S2)C
• Molecular Formula: C23H25N5O3S
• Molecular Weight: 451.5 g/mol
• CAS No.: 492427-59-5

Description

(E)-ethyl 5-(4-(dimethylamino)phenyl)-7-methyl-2-((1-methyl-1H-pyrazol-4-yl)methylene)-3-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate is a useful research compound. Its molecular formula is C23H25N5O3S and its molecular weight is 451.55. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Derivatives

The chemical synthesis of ethyl 7-amino-3-(3-methyl-5-oxo-1-phenyl-2-pyrazolin-4-yl)-5-aryl-5H-thiazolo[3,2-a]pyrimidine-6-carboxylate and its derivatives has been a subject of interest due to their potential biocidal properties. These compounds can be transformed into related heterocyclic systems, which have demonstrated excellent biocidal properties against both Gram-positive and Gram-negative bacteria as well as yeast-like and filamentous fungi (Youssef et al., 2011). Similarly, novel pyrazolopyrimidines derivatives have been synthesized for their anticancer and anti-5-lipoxygenase activities, showcasing the compound's versatility in medicinal chemistry applications (Rahmouni et al., 2016).

Biological Activity

Further studies have expanded on the synthesis of new heterocycles derived from ethyl 7-amino-3-(3-methyl-5-oxo-1-phenyl-2-pyrazolin-4-yl)-5-aryl-5H-thiazolo[3,2-a]pyrimidine-6-carboxylate, aiming to evaluate their biological activities. These compounds have been shown to possess significant biological importance, demonstrating the chemical's potential as a backbone for developing new therapeutic agents (Youssef et al., 2013).

Antimicrobial and Anticancer Evaluation

The antimicrobial and anticancer activities of novel heterocyclic compounds containing a sulfonamido moiety, derived from similar compounds, have been thoroughly evaluated. These studies highlight the potential of these compounds in the development of new antibacterial and anticancer agents, indicating a promising avenue for future pharmaceutical research and development (Azab et al., 2013).

Structural and Conformational Studies

Structural modifications and conformational studies on thiazolo[3,2-a]pyrimidines provide insights into their supramolecular aggregation and conformational features. These studies are essential for understanding the interactions and potential activity mechanisms of these compounds at the molecular level, which is crucial for designing drugs with targeted properties (Nagarajaiah & Begum, 2014).